Fluconazole-d4
Fluconazole-d4
Brand Name:
Vulcanchem
CAS No.:
1124197-58-5
VCID:
VC0020988
InChI:
InChI=1S/C13H12F2N6O/c14-10-1-2-11(12(15)3-10)13(22,4-20-8-16-6-18-20)5-21-9-17-7-19-21/h1-3,6-9,22H,4-5H2/i4D2,5D2
SMILES:
C1=CC(=C(C=C1F)F)C(CN2C=NC=N2)(CN3C=NC=N3)O
Molecular Formula:
C13H12F2N6O
Molecular Weight:
310.3 g/mol
Fluconazole-d4
CAS No.: 1124197-58-5
Reference Standards
VCID: VC0020988
Molecular Formula: C13H12F2N6O
Molecular Weight: 310.3 g/mol
| CAS No. | 1124197-58-5 |
|---|---|
| Product Name | Fluconazole-d4 |
| Molecular Formula | C13H12F2N6O |
| Molecular Weight | 310.3 g/mol |
| IUPAC Name | 1,1,3,3-tetradeuterio-2-(2,4-difluorophenyl)-1,3-bis(1,2,4-triazol-1-yl)propan-2-ol |
| Standard InChI | InChI=1S/C13H12F2N6O/c14-10-1-2-11(12(15)3-10)13(22,4-20-8-16-6-18-20)5-21-9-17-7-19-21/h1-3,6-9,22H,4-5H2/i4D2,5D2 |
| Standard InChIKey | RFHAOTPXVQNOHP-CQOLUAMGSA-N |
| Isomeric SMILES | [2H]C([2H])(C(C1=C(C=C(C=C1)F)F)(C([2H])([2H])N2C=NC=N2)O)N3C=NC=N3 |
| SMILES | C1=CC(=C(C=C1F)F)C(CN2C=NC=N2)(CN3C=NC=N3)O |
| Canonical SMILES | C1=CC(=C(C=C1F)F)C(CN2C=NC=N2)(CN3C=NC=N3)O |
| Synonyms | α-(2,4-Difluorophenyl)-α-(1H-1,2,4-triazol-1-ylmethyl)-1H-1,2,4-triazol-1-ethanol-d4; 1-(2,4-Difluorophenyl)-1,1-bis[(1H-1,2,4-triazol-1-yl)methyl]methanol-d4; Biozolene-d4; Diflucan-d4; Difluconazole-d4; Elazor-d4; Fluconal-d4; Flucostat-d4; Flumyco |
| PubChem Compound | 25216506 |
| Last Modified | Nov 11 2021 |
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